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Compound of Interest

Compound Name: Diisopropylzinc

Cat. No.: B128070

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of
diisopropylzinc (i-PrzZn). The information is intended for professionals in research and
development who require detailed technical data for experimental design, safety protocols, and
application evaluation.

General and Molecular Properties

Diisopropylzinc is an organozinc compound that serves as a key reagent in various organic
syntheses, most notably in stereoselective additions to aldehydes. Its utility is intrinsically linked
to its specific physical and chemical characteristics.

Property Value Source(s)
Chemical Formula CeH1aZn [1]
Molecular Weight 151.57 g/mol [1]
Colorless to pale yellow or blue
Appearance o [2][3]
liquid
Structure (SMILES) CC(Q)[zn]C(C)C [1114]
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Core Physical Properties

The physical properties of diisopropylzinc are critical for its handling, storage, and use in
reactions. The compound is typically supplied as a solution in a hydrocarbon solvent like
toluene, which can affect some of these measured properties.

Property Value Conditions Source(s)
Density 0.895 g/mL at 25 °C [41516171181
at 760 Torr
Boiling Point 136 °C (Atmospheric [1][9]
Pressure)
52 °C at 60 Torr 516171181
] ] Not Applicable / Not
Melting Point ]
Determined
Flash Point -5°C (23 °F) Closed Cup 51611 71[8]
Water Solubility Reacts violently - [9]
Soluble in

Solubili hydrocarbon solvents E10]
olubili -
Y (e.g., toluene),

chloroform

Reactivity and Stability

Diisopropylzinc is a highly reactive organometallic compound, demanding specific handling
procedures.

o Pyrophoricity: It is pyrophoric, meaning it can ignite spontaneously upon contact with air.[9]
o Water Reactivity: It reacts violently with water and other protic solvents.[9]

 Stability: The compound is sensitive to both air and moisture.[3]
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o Storage: For safety and to maintain purity, it must be stored under an inert atmosphere (e.g.,
nitrogen or argon) in a tightly sealed container.[3] Recommended storage temperatures are
typically between 2-8°C.[4][5][6][7][8]

Experimental Protocols and Methodologies
Due to its reactive nature, the determination of diisopropylzinc's physical properties requires
specialized techniques, primarily involving the exclusion of air and moisture.

4.1 General Handling Workflow

All manipulations of diisopropylzinc must be performed using air-free techniques, such as in a
glovebox or on a Schlenk line. The following diagram outlines a general decision workflow for
handling this reagent.
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Start: Need to handle
Diisopropylzinc

'

Perform manipulations
inside the glovebox

Perform manipulations
using Schlenk techniques

Do not proceed.
Secure appropriate equipment.

' Operation Complete)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Diisopropylzinc]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128070#what-are-the-physical-properties-of-
diisopropylzinc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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